Cas no 294653-45-5 (2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one)
294653-45-5 structure
Product Name:2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one
CAS No:294653-45-5
MF:C12H8N2OS2
MW:260.334719657898
MDL:MFCD03656342
CID:1077236
PubChem ID:700913
Update Time:2025-09-19
2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
- 294653-45-5
- G32161
- 2-Mercapto-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
- EN300-03539
- Z56758429
- STK385046
- SR-01000196775-2
- MFCD03656342
- 5-phenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
- AKOS001028561
- SR-01000196775-1
- CS-0307611
- 5-phenyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
- SR-01000196775
- AKOS005202521
- 5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- 2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one
-
- MDL： MFCD03656342
- Inchi： 1S/C12H8N2OS2/c15-10-9-8(7-4-2-1-3-5-7)6-17-11(9)14-12(16)13-10/h1-6H,(H2,13,14,15,16)
- InChI Key： KDJLLIJKLJMQID-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=CC=2)C2C(NC(NC1=2)=S)=O
Computed Properties
- Exact Mass: 260.00780523g/mol
- Monoisotopic Mass: 260.00780523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 102Ų
2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 080808-500mg |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 500mg |
$168.00 | 2023-09-05 | ||
| Matrix Scientific | 080808-1g |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 1g |
$210.00 | 2023-09-05 | ||
| Matrix Scientific | 080808-5g |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 5g |
$735.00 | 2023-09-05 | ||
| Chemenu | CM269209-5g |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 95% | 5g |
$497 | 2021-08-18 | |
| TRC | B481660-50mg |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B481660-100mg |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B481660-500mg |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 500mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM269209-1g |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 95% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-03539-0.05g |
5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
294653-45-5 | 95.0% | 0.05g |
$39.0 | 2025-02-21 | |
| Enamine | EN300-03539-0.1g |
5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
294653-45-5 | 95.0% | 0.1g |
$58.0 | 2025-02-21 |
2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
294653-45-5 (2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one) Related Products
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